Cas no 897614-20-9 (2-(4-chlorophenyl)-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide
• CAS No: 897614-20-9
• MF: C₁₉H₁₆ClN₃O₃S
• MW: 401.866641998291
• CID: 6453457
• Update Time: 2025-10-24

2-(4-chlorophenyl)-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide
• 2-(4-chlorophenyl)-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]acetamide

• Inchi： 1S/C19H16ClN3O3S/c1-27(25,26)19-10-9-17(22-23-19)14-3-2-4-16(12-14)21-18(24)11-13-5-7-15(20)8-6-13/h2-10,12H,11H2,1H3,(H,21,24)
• InChI Key： NKETWZORLMUZEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(S(C)(=O)=O)C=C2)=C1)(=O)CC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide

2-(4-Chlorophenyl)-N-3-(6-Methanesulfonylpyridazin-3-yl)Phenylacetamide: A Comprehensive Overview

2-(4-Chlorophenyl)-N-3-(6-Methanesulfonylpyridazin-3-yl)Phenylacetamide is a complex organic compound with the CAS registry number 897614-20-9. This compound belongs to the class of acetamides and features a unique structure that combines aromatic rings, a methanesulfonyl group, and a chlorophenyl substituent. Its molecular formula is C₁₉H₁₅ClN₃O₃S, and its molecular weight is approximately 418.8 g/mol. The compound is of significant interest in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials.

The synthesis of 2-(4-Chlorophenyl)-N-3-(6-Methanesulfonylpyridazin-3-yl)Phenylacetamide involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. The key intermediates in its synthesis include chlorobenzene derivatives and pyridazine derivatives with methanesulfonyl groups. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield.

The structural characterization of this compound has been extensively studied using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These studies have revealed that the molecule adopts a rigid conformation due to the aromaticity of its phenyl and pyridazine rings. The methanesulfonyl group plays a crucial role in stabilizing the structure by introducing electron-withdrawing effects, which enhance the compound's reactivity in certain chemical transformations.

In terms of applications, 2-(4-Chlorophenyl)-N-3-(6-Methanesulfonylpyridazin-3-yl)Phenylacetamide has shown promise in the development of novel pharmaceutical agents. Recent research has focused on its potential as an inhibitor of specific enzyme targets associated with neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's pathology.

Beyond its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the fabrication of nanoscale electronic components.

The environmental impact of 2-(4-Chlorophenyl)-N-3-(6-Methanesulfonylpyridazin-3-yl)Phenylacetamide has also been a topic of recent interest. Studies have examined its biodegradability under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully assess its environmental fate and toxicity profile.

In conclusion, 2-(4-Chlorophenyl)-N-3-(6-Methanesulfonylpyridazin-3-yl)Phenylacetamide (CAS No: 897614-20-9) is a versatile compound with a wide range of potential applications in both pharmaceutical and materials science domains. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.